BENGHE Foundational & Exploratory

Check Availability & Pricing

basic chemical properties of 4-ethoxyaniline
hydrochloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Ethoxyaniline hydrochloride

Cat. No.: B146068

An In-depth Technical Guide on the Core Chemical Properties of 4-Ethoxyaniline
Hydrochloride

For researchers, scientists, and professionals in drug development, a comprehensive
understanding of the chemical properties of key intermediates is paramount. 4-Ethoxyaniline
hydrochloride (CAS No. 637-56-9), also known as p-phenetidinium chloride, serves as a
significant building block in the synthesis of various pharmaceutical compounds and dyes.[1][2]
[3] This guide provides an in-depth overview of its fundamental chemical and physical
properties, supported by experimental protocols and data visualizations.

Chemical and Physical Properties

4-Ethoxyaniline hydrochloride is the salt form of 4-ethoxyaniline (p-phenetidine), which is
created by reacting the parent aniline with hydrochloric acid. This conversion from a liquid, air-
and light-sensitive free base into a more stable, crystalline solid is crucial for its handling,
storage, and application in further synthetic steps.[3][4][5] The hydrochloride salt is generally a
white to light reddish, crystalline powder.[3]

A summary of its key quantitative properties is presented below, with comparative data for its
free base form, 4-ethoxyaniline.
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Property

4-Ethoxyaniline
Hydrochloride

4-Ethoxyaniline (Free
Base)

CAS Number

637-56-9[1][2][3]

156-43-4[6][7][8]

Molecular Formula

CsH12CINO[1][2][3]

CsH11NOI[6][7][9]

Molecular Weight 173.64 g/mol [1][2][3] 137.18 g/mol [6][8][9]

White to light reddish Colorless to dark red liquid[6]
Appearance

powder/crystal[3] [10]
Melting Point 234.5 - 235.0 °C[3] 2-5°C[8][11]
Boiling Point Decomposes 250 °C[7][8][11]

N ) Practically insoluble in water;
Solubility Soluble in water[3] )
Soluble in ethanol, ether[4][10]

Density Not available 1.065 g/mL at 25 °C[8][11]

Spectral Data

Spectral analysis is critical for the structural elucidation and purity confirmation of 4-

ethoxyaniline hydrochloride. While comprehensive spectral data for the hydrochloride salt is

less commonly published than for the free base, key analytical data points are available.

Spectrum Type

4-Ethoxyaniline
Hydrochloride

4-Ethoxyaniline (Free
Base)

Data available from NIST

Data available from NIST

IR Spectrum

WebBook[1][2] WebBook[12][13]

Data not readily available in Data available in spectral
1H NMR

searches databases[6][14]

Data not readily available in Data available in spectral
13C NMR

searches

databases[6][15]

Mass Spec (El)

Not applicable (non-volatile
salt)

Data available from NIST
WebBook[12]
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Experimental Protocols

Detailed methodologies for the synthesis and analysis of 4-ethoxyaniline hydrochloride are
essential for its practical application in a laboratory setting.

Synthesis of 4-Ethoxyaniline Hydrochloride

This protocol describes a standard acid-base reaction to form the hydrochloride salt from its
free base, 4-ethoxyaniline.

Materials:

4-Ethoxyaniline (p-phenetidine)

Concentrated Hydrochloric Acid (HCI)

Ethanol or other suitable solvent

Reaction flask with magnetic stirring

Ice bath

Procedure:

Dissolve a measured quantity of 4-ethoxyaniline in a minimal amount of ethanol in the
reaction flask.

e Cool the flask in an ice bath to manage any exothermic reaction.

» While stirring, slowly add a stoichiometric equivalent of concentrated hydrochloric acid
dropwise to the solution. A 1:1 molar ratio is targeted.

» Continue stirring in the ice bath for 20-30 minutes after the addition is complete to ensure full
salt formation, which is often indicated by the precipitation of a solid.[16]

e The resulting precipitate, 4-ethoxyaniline hydrochloride, is collected by vacuum filtration.

o Wash the collected solid with a small amount of cold ethanol or diethyl ether to remove any
unreacted starting material or impurities.
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e Dry the product under vacuum to yield the final crystalline solid.

Purity Analysis by High-Performance Liquid
Chromatography (HPLC)

This protocol outlines a reverse-phase HPLC method for assessing the purity of 4-

ethoxyaniline, which can be adapted for its hydrochloride salt.

Instrumentation & Conditions:

» HPLC System: Standard system with a UV detector.

Column: Primesep 100 mixed-mode column (4.6 x 150 mm) or equivalent C18 column.[17]

Mobile Phase: A mixture of Acetonitrile (40%) and an aqueous buffer (60%) such as 0.2%
Sulfuric Acid or a phosphate buffer.[17][18]

Flow Rate: 1.0 mL/min.[17]

Detection: UV at 200 nm or 239 nm.[17][18]

Column Temperature: Ambient or controlled (e.g., 25°C).

Procedure:

Standard Preparation: Accurately weigh and dissolve a reference standard of 4-
ethoxyaniline hydrochloride in the mobile phase or a suitable diluent (e.g., 0.01 M HCI) to
create a stock solution of known concentration.[19] Prepare a series of dilutions for linearity
checks.

Sample Preparation: Accurately weigh and dissolve the synthesized 4-ethoxyaniline
hydrochloride sample in the same diluent to a concentration similar to the primary standard.

Analysis: Inject equal volumes of the standard and sample solutions into the HPLC system.

Data Processing: Compare the retention time of the major peak in the sample chromatogram
to that of the reference standard to confirm identity. Calculate the purity of the sample by
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determining the area percentage of the main peak relative to the total area of all peaks in the
chromatogram.

Visualizations
Logical Workflow for Synthesis and Purification

The following diagram illustrates the key steps in the laboratory preparation and subsequent
purification of 4-ethoxyaniline hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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